Cas no 2228976-59-6 (3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228976-59-6
• MF: C₁₀H₁₀BrF₃O
• MW: 283.08501291275
• CID: 5876172
• PubChem ID: 165630082
• Update Time: 2023-12-26

3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-5-methylphenyl)-1,1,1-trifluoropropan-2-ol
• EN300-1945541
• 2228976-59-6

• Inchi： 1S/C10H10BrF3O/c1-6-2-3-8(11)7(4-6)5-9(15)10(12,13)14/h2-4,9,15H,5H2,1H3
• InChI Key： QOXAGTSPXDYJJY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 281.98671g/mol
• Monoisotopic Mass: 281.98671g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 20.2Ų